1-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a novel and potential 5-HT3 receptor antagonist . It has been synthesized in laboratories and investigated for its effects on chronic unpredictable mild stress (CUMS)-induced behavioural and biochemical alterations in mice . It has also been evaluated for its potential application for the treatment of Angelman Syndrome .
Scientific Research Applications
Synthesis and Antihypertensive Agents
Compounds with structures related to the specified chemical have been synthesized and evaluated for their potential as antihypertensive agents. For example, derivatives of 1,2,4-triazolol[1,5-alpha]pyrimidines, bearing morpholine, piperidine, or piperazine moieties, have shown promising antihypertensive activity in both in vitro and in vivo studies. These compounds, related in structure to prazosin, highlight the therapeutic potential of structurally complex heterocycles in cardiovascular research (Bayomi et al., 1999).
Insecticidal Applications
Research into heterocycles incorporating thiadiazole moieties, such as those structurally akin to the requested compound, has led to the development of novel insecticidal agents. These compounds were tested against the cotton leafworm, Spodoptera littoralis, indicating the utility of these complex chemical structures in agricultural pest management (Fadda et al., 2017).
Enzyme Inhibition for Therapeutic Applications
Derivatives structurally related to the specified compound have been synthesized and evaluated as potential inhibitors of enzymes like 15-lipoxygenase, which play roles in various physiological processes including inflammation and disease. These studies underscore the potential of such compounds in the development of novel therapeutic agents targeting specific enzymes (Asghari et al., 2016).
Antimicrobial and Antitumor Agents
Compounds with similar structural complexity have been prepared as potential antimicrobial and antitumor agents, highlighting the broad spectrum of biological activities these molecules might possess. Some tested compounds showed promising antimicrobial activity, although none exhibited significant antitumor activity, suggesting a selective utility in combating infections (Said et al., 2004).
Mechanism of Action
The compound has shown to exert antidepressant-like effects in behavioural despair paradigm in chronically stressed mice by restoring antioxidant mechanisms . It has also demonstrated stimulation of neurogenesis of human hippocampus-derived neural stem cells in vitro and in mouse hippocampus in vivo .
Properties
IUPAC Name |
12-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-8-ethyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N6O2S/c1-2-28-22(31)21-18(10-15-32-21)29-19(24-25-23(28)29)8-9-20(30)27-13-11-26(12-14-27)16-17-6-4-3-5-7-17/h3-7,10,15H,2,8-9,11-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWOMLWGEDFXIHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.